

Historical Development and Withdrawal of Indoprofen

Author: Smolecule Technical Support Team. **Date:** February 2026

Compound Focus: Indoprofen

CAS No.: 31842-01-0

Cat. No.: S530642

Get Quote

The table below summarizes the key milestones in the lifecycle of **indoprofen**:

Period	Event / Phase	Key Details	References
Pre-1984	Active Use & Clinical Trials	Marketed as an NSAID; clinical trials demonstrated efficacy for acute rheumatic flare-ups (e.g., gout, low back pain) at a daily dosage of 1000 mg.	[1]
Pre-1984	Safety Profile in Use	Adverse reactions were mostly mild and reversible gastrointestinal disturbances. In one study of 228 patients, only 1.8% discontinued treatment due to adverse reactions.	[1]
1983-1984	Withdrawal from Market	The UK suspended the product license in 1983, and it was voluntarily withdrawn worldwide in 1984. The decision was based on post-marketing surveillance revealing a high rate of serious gastrointestinal adverse effects, including bleeding and perforation.	[2]
Withdrawal Reason	Primary Safety Concerns	Serious gastrointestinal toxicity; also reported to be carcinogenic in animal studies.	[2]

Period	Event / Phase	Key Details	References
Post-Withdrawal	Regulatory Status	Not approved for clinical use. Currently available primarily for research purposes.	[3] [2]

Emerging Research and Potential Repurposing

Despite its withdrawal, **indoprofen** remains a molecule of interest in preclinical research, with studies revealing novel biological targets and potential therapeutic applications beyond its original COX-inhibitory effects.

The diagram below summarizes the key signaling pathways involved in **indoprofen's** newly discovered mechanisms of action:

*Figure 1: Proposed COX-independent signaling pathways for **indoprofen** based on recent preclinical research.*

- **Novel Mechanisms of Action:** Recent studies indicate that **indoprofen's** newly discovered effects are **cyclooxygenase (COX)-independent**. It does not rely on the inhibition of prostaglandin synthesis for these actions, which is the classic mechanism for NSAIDs [4]. This separation of activity suggests a potential to design derivatives that retain therapeutic benefits without the COX-1 related gastrointestinal toxicity.

Current Research Directions and Strategic Insights

The focus of current **indoprofen** research is on overcoming its historical liabilities and exploring its new mechanisms.

- **Structural Modification to Mitigate Toxicity:** A key research direction involves chemically modifying the **indoprofen** structure to create safer derivatives. A 2025 study designed and synthesized novel **indoprofen** analogs by installing amide and sulfonamide groups at the C-7 position of the scaffold [5].
 - **Key Finding:** One compound (**7y**) demonstrated a significant shift from being a non-selective COX inhibitor (like the original **indoprofen**) to a **moderately selective COX-2 inhibitor**. Its

selectivity index (COX-1/COX-2) improved from 0.78 (**indoprofen**) to 18.35 (compound 7y) [5].

- **Implication:** This research provides a **proof-of-concept that structural modification can successfully dissociate the therapeutic anti-inflammatory effects from the severe gastrointestinal toxicity** that led to **indoprofen's** withdrawal.
- **Market and Regulatory Context:** The current **indoprofen** market is niche, driven almost entirely by **research and development demand** rather than clinical use [3]. The market is characterized by a need for high-purity compounds (>99%) for laboratory studies. Any path toward clinical re-purposing would require navigating stringent regulatory approval processes, given the drug's history [3] [5].

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. Indoprofen in rheumatic patients with acute episodes [pubmed.ncbi.nlm.nih.gov]
2. Indoprofen - an overview | ScienceDirect Topics [sciencedirect.com]
3. Strategic Analysis of Indoprofen Market Growth 2025-2033 [marketreportanalytics.com]
4. Indoprofen exerts a potent therapeutic effect against sepsis ... [sciencedirect.com]
5. Converting indoprofen to moderate selective COX-2 ... [sciencedirect.com]

To cite this document: Smolecule. [Historical Development and Withdrawal of Indoprofen]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b530642#indoprofen-historical-development-and-withdrawal>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com